Cas no 2246817-46-7 (2-{2-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}pyridine)

• Product Name: 2-{2-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}pyridine
• CAS No: 2246817-46-7
• MF: C₁₉H₂₄BNO₃
• MW: 325.209765434265
• CID: 6255277
• PubChem ID: 132353775
• Update Time: 2025-05-26

2-{2-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}pyridine Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}pyridine
• 2-{2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl}pyridine
• EN300-1084763
• 2246817-46-7

• Inchi： 1S/C19H24BNO3/c1-18(2)19(3,4)24-20(23-18)15-8-10-17(11-9-15)22-14-12-16-7-5-6-13-21-16/h5-11,13H,12,14H2,1-4H3
• InChI Key： DCBFYAMUAKKOQG-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)OCCC2C=CC=CN=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 325.1849238g/mol
• Monoisotopic Mass: 325.1849238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Additional information on 2-{2-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}pyridine

Introduction to 2-{2-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}pyridine (CAS No. 2246817-46-7)

2-{2-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}pyridine, identified by its CAS number 2246817-46-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to a class of molecules characterized by the presence of a pyridine core and a boronic ester functional group, which makes it particularly useful in various synthetic applications, especially in cross-coupling reactions. The tetramethyl-1,3,2-dioxaborolan-2-yl moiety attached to the phenoxyl group enhances its stability and reactivity, making it an excellent candidate for use in Suzuki-Miyaura coupling reactions—a cornerstone technique in modern drug discovery and molecular synthesis.

The structural features of 2-{2-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}pyridine contribute to its versatility in medicinal chemistry. The pyridine ring is a common pharmacophore found in many bioactive molecules, often responsible for interactions with biological targets such as enzymes and receptors. The boronic ester component not only facilitates its role as a coupling partner in organic synthesis but also suggests potential applications in therapeutic contexts where boron-containing compounds exhibit pharmacological activity. For instance, boron-containing drugs have been explored for their anti-cancer properties, and the pyridine-boronic ester structure may be leveraged to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on developing efficient and scalable methods for constructing complex molecular architectures using transition-metal-catalyzed cross-coupling reactions. The utility of 2-{2-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}pyridine in these reactions is well-documented. Its ability to undergo facile coupling with aryl halides or other boronic acids under mild conditions has made it a preferred building block for the synthesis of biaryl compounds. Biaryl structures are prevalent in natural products and pharmaceuticals due to their favorable pharmacokinetic properties and biological activity. The compound's stability under various reaction conditions further enhances its appeal as a synthetic intermediate.

The incorporation of the tetramethyl-1,3,2-dioxaborolan-2-yl group into the phenoxyl moiety is particularly noteworthy. This substitution pattern not only improves the compound's solubility and handling characteristics but also influences its electronic properties, which can be fine-tuned to achieve desired interactions with biological targets. In drug discovery pipelines, such modifications are often critical for optimizing lead compounds' potency and selectivity. The pyridine ring's nitrogen atom can engage in hydrogen bonding or coordinate with metal ions, providing additional avenues for structure-based drug design.

Recent advancements in computational chemistry have further illuminated the potential of 2-{2-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}pyridine as a scaffold for drug development. Molecular modeling studies have demonstrated that this compound can effectively interact with various biological targets by leveraging both hydrophobic and polar interactions. The pyridine ring serves as an anchor point for binding to proteins, while the boronic ester group can participate in reversible binding events that are advantageous for drug delivery systems. These insights have spurred interest in exploring derivatives of this compound as potential candidates for treating a range of diseases.

The synthetic utility of 2-{2-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}pyridine extends beyond pharmaceutical applications. It has been utilized in materials science for the development of organic electronic components and catalysts. The ability to precisely control molecular architecture through cross-coupling reactions allows researchers to design materials with tailored electronic properties. This interdisciplinary approach highlights the compound's broad applicability across multiple scientific domains.

In conclusion, 2-{2-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}pyridine (CAS No. 2246817-46-7) is a versatile and highly functional compound with significant implications in pharmaceutical chemistry and beyond. Its unique structural features make it an invaluable tool for constructing complex molecules via cross-coupling reactions, while its potential as a pharmacophore offers exciting opportunities for drug discovery. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is sure to grow.